Cas no 1805585-77-6 (Methyl 4-chloro-3-cyano-5-(hydroxymethyl)benzoate)

• Product Name: Methyl 4-chloro-3-cyano-5-(hydroxymethyl)benzoate
• CAS No: 1805585-77-6
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4795362
• Update Time: 2023-08-17

Methyl 4-chloro-3-cyano-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-cyano-5-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8ClNO3/c1-15-10(14)6-2-7(4-12)9(11)8(3-6)5-13/h2-3,13H,5H2,1H3
• InChI Key： RPLNIWGPPJYAFJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(=O)OC)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3